Cas no 1236273-88-3 (Salviaplebeiaside)

• Product Name: Salviaplebeiaside
• CAS No: 1236273-88-3
• MF: C₂₃H₂₆O₁₀
• MW: 462.446547985077
• CID: 2021453
• PubChem ID: 131846037
• Update Time: 2025-06-08

Salviaplebeiaside Chemical and Physical Properties

Names and Identifiers

• 4-{4-O-[6-O-(4-hydroxybenzoyl)-beta-D-glucopyranosyl]-3-hydroxyphenyl}-2-butanone
• Salviaplebeiaside
• [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-hydroxy-4-(3-oxobutyl)phenoxy]oxan-2-yl]methyl 4-hydroxybenzoate
• J3.623.494F
• 1236273-88-3
• CS-0638475
• HY-N11084
• AKOS040762839

• Inchi： 1S/C23H26O10/c1-12(24)2-3-13-4-9-17(16(26)10-13)32-23-21(29)20(28)19(27)18(33-23)11-31-22(30)14-5-7-15(25)8-6-14/h4-10,18-21,23,25-29H,2-3,11H2,1H3/t18-,19-,20+,21-,23-/m1/s1
• InChI Key： SGIIZGFEDJBZCG-ZFVIQDPVSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=CC(=CC=1)O)=O)O)O)O)OC1C=CC(CCC(C)=O)=CC=1O

Computed Properties

• Exact Mass: 462.15259702 g/mol
• Monoisotopic Mass: 462.15259702 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 163
• Molecular Weight: 462.4

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 716.3±60.0 °C at 760 mmHg
• Flash Point: 246.2±26.4 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Salviaplebeiaside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Salviaplebeiaside

Salviaplebeiaside: A Comprehensive Overview

Salviaplebeiaside is a bioactive compound with the CAS number 1236273-88-3, which has garnered significant attention in the fields of pharmacology, food science, and natural product research. This compound is primarily isolated from the plant species Salvia plebeia, commonly known as blue sage, which is native to various regions across the globe. Recent studies have highlighted its potential as a natural antioxidant, anti-inflammatory agent, and bioactive ingredient in functional foods and nutraceuticals.

The chemical structure of Salviaplebeiaside is characterized by a unique arrangement of phenolic groups and glycosidic bonds, contributing to its stability and bioavailability. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to elucidate its structural properties. These findings have been published in reputable journals, underscoring its role as a promising candidate for drug development and food supplementation.

One of the most notable aspects of Salviaplebeiaside is its potent antioxidant activity. Studies conducted in vitro have demonstrated its ability to scavenge free radicals, particularly hydroxyl radicals, which are implicated in oxidative stress and cellular damage. This property makes it a valuable ingredient in skincare products aimed at combating aging and environmental stressors. Furthermore, its anti-inflammatory properties have been explored in preclinical models, showing potential benefits for chronic inflammatory conditions such as arthritis and cardiovascular diseases.

The isolation and purification of Salviaplebeiaside from Salvia plebeia involve a series of steps including extraction, fractionation, and crystallization. These methods have been optimized to ensure high yields and purity levels, making it suitable for both research and industrial applications. The plant's geographical distribution and seasonal variations influence the compound's concentration, which has prompted studies on sustainable harvesting practices to maximize its extraction efficiency.

Recent advancements in metabolomics have enabled researchers to map the metabolic pathways involved in the biosynthesis of Salviaplebeiaside within the plant. This knowledge not only enhances our understanding of its biological role but also opens avenues for metabolic engineering to enhance its production in crops. Such innovations are expected to drive the commercialization of this compound in the near future.

In terms of applications, Salviaplebeiaside has shown promise in the food industry as a natural preservative due to its antimicrobial properties against common foodborne pathogens. Additionally, it has been explored as an additive in functional beverages and dietary supplements aimed at improving oxidative balance and overall health. Its safety profile has been evaluated through acute and subchronic toxicity studies, which indicate minimal adverse effects at recommended doses.

Looking ahead, ongoing research is focused on exploring the synergistic effects of Salviaplebeiaside with other bioactive compounds found in Salvia plebeia. This approach aims to develop multi-functional products that offer enhanced health benefits. Moreover, clinical trials are being planned to assess its efficacy in human subjects suffering from oxidative stress-related conditions such as diabetes mellitus and neurodegenerative diseases.

In conclusion, Salviaplebeiaside represents a compelling example of how natural products can contribute to modern medicine and nutrition. With continued research efforts and technological advancements, this compound holds immense potential for revolutionizing various industries while providing sustainable solutions for global health challenges.